Cas no 2229207-39-8 (2-{bicyclo2.2.1hept-5-en-2-yl}butanedioic acid)

• Product Name: 2-{bicyclo2.2.1hept-5-en-2-yl}butanedioic acid
• CAS No: 2229207-39-8
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6012508
• PubChem ID: 165685280
• Update Time: 2025-06-13

2-{bicyclo2.2.1hept-5-en-2-yl}butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1hept-5-en-2-yl}butanedioic acid
• EN300-1823255
• 2-{bicyclo[2.2.1]hept-5-en-2-yl}butanedioic acid
• 2229207-39-8

• Inchi： 1S/C11H14O4/c12-10(13)5-9(11(14)15)8-4-6-1-2-7(8)3-6/h1-2,6-9H,3-5H2,(H,12,13)(H,14,15)
• InChI Key： BYJOVXXBFWMMOG-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-{bicyclo2.2.1hept-5-en-2-yl}butanedioic acid

Recent Advances in the Study of 2-{bicyclo[2.2.1]hept-5-en-2-yl}butanedioic acid (CAS: 2229207-39-8)

The compound 2-{bicyclo[2.2.1]hept-5-en-2-yl}butanedioic acid (CAS: 2229207-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex pharmaceutical agents. Its bicyclic structure, combined with the presence of carboxylic acid functional groups, makes it an attractive candidate for further chemical modifications. Researchers have successfully employed 2-{bicyclo[2.2.1]hept-5-en-2-yl}butanedioic acid in the development of novel drug candidates targeting inflammatory and metabolic disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to modulate key enzymatic pathways involved in inflammation. The research team utilized advanced computational modeling techniques to predict the compound's binding affinity for cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. Subsequent in vitro assays confirmed these predictions, showing significant inhibition of COX-2 activity at micromolar concentrations.

Another important development comes from the field of drug delivery systems. Researchers have explored the use of 2-{bicyclo[2.2.1]hept-5-en-2-yl}butanedioic acid as a building block for pH-responsive drug carriers. The compound's unique structural features allow for the creation of nanocarriers that can release their payload specifically in acidic environments, such as those found in tumor tissues or inflamed areas. This targeted delivery approach could potentially reduce systemic side effects while improving therapeutic efficacy.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 2-{bicyclo[2.2.1]hept-5-en-2-yl}butanedioic acid. A team at MIT developed a novel catalytic asymmetric synthesis method that significantly improves the yield and enantiomeric purity of the compound. This breakthrough is particularly important as the stereochemistry of pharmaceutical intermediates can greatly influence their biological activity and safety profiles.

Looking ahead, several research groups are investigating the potential of 2-{bicyclo[2.2.1]hept-5-en-2-yl}butanedioic acid derivatives in treating neurodegenerative diseases. Preliminary results from animal models of Alzheimer's disease show promising neuroprotective effects, possibly through modulation of glutamate receptors and reduction of oxidative stress. These findings, while still in early stages, suggest exciting possibilities for future therapeutic development.

In conclusion, the growing body of research on 2-{bicyclo[2.2.1]hept-5-en-2-yl}butanedioic acid (CAS: 2229207-39-8) demonstrates its significant potential in multiple areas of pharmaceutical research. From its role as a synthetic intermediate to its direct biological activities, this compound continues to reveal new opportunities for drug discovery and development. Future studies will likely focus on further elucidating its mechanism of action and exploring its clinical applications in various disease contexts.